N-(3-methoxyphenyl)-2,4-dimethylbenzamide

• IUPAC Name: N-(3-methoxyphenyl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C16H17NO2/c1-11-7-8-15(12(2)9-11)16(18)17-13-5-4-6-14(10-13)19-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: CRLUWNXXHAUTDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=CC=C2)OC)C
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID30359235
• Molecular Weight: 255.31 g/mol
• CAS RN: 673445-74-4

Description

N-(3-methoxyphenyl)-2,4-dimethylbenzamide, also known as flunixin, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used in veterinary medicine. It is primarily used to treat pain and inflammation in horses and cattle, but can also be used in other animals such as dogs and cats. Flunixin has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

Flunixin works by inhibiting the production of prostaglandins, which are molecules that are involved in inflammation and pain. Specifically, N-(3-methoxyphenyl)-2,4-dimethylbenzamide inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. By blocking this enzyme, N-(3-methoxyphenyl)-2,4-dimethylbenzamide is able to reduce inflammation and pain in the body.
Biochemical and Physiological Effects
Flunixin has been shown to have a number of biochemical and physiological effects in animals. It has been shown to reduce fever, decrease pain, and improve overall health and well-being in horses and cattle. Flunixin has also been shown to have anti-inflammatory effects, which can help to reduce swelling and inflammation in the body.

Advantages and Limitations for Lab Experiments

Flunixin has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. Flunixin is also highly stable and can be stored for long periods of time without degradation. However, there are also some limitations to the use of N-(3-methoxyphenyl)-2,4-dimethylbenzamide in laboratory experiments. It can be expensive to obtain, and there may be ethical concerns surrounding the use of animals in experiments.

Future Directions

There are a number of potential future directions for research on N-(3-methoxyphenyl)-2,4-dimethylbenzamide. One area of interest is the development of new formulations of the drug that are more effective or have fewer side effects. Another area of interest is the study of the long-term effects of N-(3-methoxyphenyl)-2,4-dimethylbenzamide on animal health and well-being. Additionally, there is interest in exploring the potential use of N-(3-methoxyphenyl)-2,4-dimethylbenzamide in other animals such as dogs and cats.

Synthesis Methods

Flunixin can be synthesized through a multi-step process that involves the reaction of 3-methoxybenzoyl chloride with 2,4-dimethylaniline in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Flunixin has been widely studied for its potential therapeutic applications in veterinary medicine. It has been shown to be effective in treating a variety of conditions such as colic, lameness, and fever in horses, as well as respiratory and gastrointestinal disorders in cattle. Flunixin has also been studied for its potential use in other animals such as dogs and cats.